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Compound of Interest

Compound Name: Hdac8-IN-11

Cat. No.: B15542359

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hdac8-IN-11 is a potent and selective inhibitor of Histone Deacetylase 8 (HDAC8), a class I

HDAC enzyme.[1] HDACs are crucial epigenetic regulators that catalyze the removal of acetyl

groups from lysine residues of both histone and non-histone proteins.[2] Dysregulation of

HDAC8 activity is implicated in various diseases, including cancer, making it a significant target

for therapeutic intervention.[3][4] These application notes provide detailed information on the

solubility of Hdac8-IN-11 in Dimethyl Sulfoxide (DMSO), protocols for its preparation and use in

common assays, and an overview of its relevant signaling pathways.

Physicochemical Properties and Solubility
Hdac8-IN-11 is a solid compound with the molecular formula C₂₂H₁₉NO₃ and a molecular

weight of 345.39 g/mol .[1] It is crucial to understand its solubility for the preparation of stock

solutions for in vitro and in vivo studies.

Solubility Data
The solubility of Hdac8-IN-11 has been determined in DMSO, a common solvent for preparing

stock solutions of small molecule inhibitors. The data from various suppliers is summarized
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below for easy comparison.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 50 144.76

Ultrasonic and gentle

warming (up to 60°C)

may be required to

achieve this

concentration.[5]

DMSO 100 ~289.5

Requires ultrasonic

treatment to dissolve.

[6]

DMSO 55 159.24

Sonication is

recommended for

dissolution.[7]

Note: The molecular weight of 345.39 g/mol was used for the conversion to molar

concentration.

Experimental Protocols
Preparation of Hdac8-IN-11 Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Hdac8-IN-11
in DMSO.

Materials:

Hdac8-IN-11 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Water bath or sonicator (optional)

Procedure:

Determine the desired stock concentration: Based on the solubility data, a stock solution of

10 mM to 50 mM in DMSO is readily achievable. For this protocol, we will prepare a 10 mM

stock solution.

Calculate the required amounts:

To prepare 1 mL of a 10 mM stock solution, you will need 3.45 mg of Hdac8-IN-11
(Molecular Weight = 345.39 g/mol ).

Calculation: 0.010 mol/L * 0.001 L * 345.39 g/mol = 0.00345 g = 3.45 mg.

Weighing the compound: Carefully weigh 3.45 mg of Hdac8-IN-11 powder and place it in a

sterile microcentrifuge tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Hdac8-IN-11
powder.

Vortex the tube for 1-2 minutes until the powder is completely dissolved.

If the compound does not fully dissolve, gentle warming in a 37-60°C water bath or

sonication for a few minutes can be used to aid dissolution.[5] Visually inspect the solution

to ensure it is clear and free of particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the

DMSO stock solution is stable for at least one year.[5]

In Vitro HDAC8 Inhibition Assay
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This protocol provides a general workflow for assessing the inhibitory activity of Hdac8-IN-11
on recombinant HDAC8 enzyme.

Materials:

Recombinant human HDAC8 enzyme

HDAC8 fluorogenic substrate (e.g., Ac-Arg-His-Lys-Lys(Ac)-AMC)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

Hdac8-IN-11 stock solution (e.g., 10 mM in DMSO)

Developer solution (containing a protease like trypsin and a stop solution like Trichostatin A)

96-well black microplate

Fluorescence microplate reader

Workflow Diagram:
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Preparation

Reaction

Detection

Prepare serial dilutions
of Hdac8-IN-11 in Assay Buffer

Add Hdac8-IN-11 dilutions
and HDAC8 enzyme to wells

Prepare HDAC8 enzyme
solution in Assay Buffer

Prepare substrate
solution in Assay Buffer

Initiate reaction by
adding substrate

Incubate at 37°C

Incubate at 37°C for 30-60 min

Stop reaction and develop
signal by adding Developer Solution

Incubate at room temperature

Measure fluorescence
(Ex: 360 nm, Em: 460 nm)

Hdac8-IN-11 HDAC8Inhibits Acetylated Substrate
(e.g., p53, SMC3, AKT)

Deacetylates Deacetylated Substrate
Downstream Effects

(e.g., Apoptosis, Cell Cycle Arrest)
Modulates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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